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Compound of Interest

Compound Name: GNF362

Cat. No.: B10776100 Get Quote

Audience: Researchers, scientists, and drug development professionals in immunology,

oncology, and cell signaling.

Introduction GNF362 is a potent and selective, orally bioavailable small molecule inhibitor of

inositol trisphosphate 3' kinase B (Itpkb), with additional activity against Itpka and Itpkc.[1][2][3]

Itpkb is a critical negative regulator of intracellular calcium (Ca2+) signaling in lymphocytes.[4]

[5] By inhibiting Itpkb, GNF362 enhances antigen receptor-driven Ca2+ responses, leading to

the apoptosis of activated T cells. This mechanism of action makes GNF362 a valuable tool for

studying T cell-mediated autoimmune diseases and other immunological disorders.

This document provides detailed protocols for the preparation of GNF362 stock solutions using

dimethyl sulfoxide (DMSO) and summarizes its key chemical and biological properties.

Quantitative Data Summary
The following tables provide a summary of the chemical and biological properties of GNF362.

Table 1: Chemical Properties of GNF362
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Property Value Reference

Molecular Formula C₂₂H₂₁F₃N₆

Molecular Weight 426.4 g/mol

CAS Number 1003019-41-7

Appearance Solid

Solubility
Soluble in DMSO, Ethanol,

Methanol

Table 2: In Vitro Efficacy of GNF362

Target/Assay IC₅₀ / EC₅₀ Reference

Itpkb (Inositol trisphosphate 3'

kinase B)
9 nM

Itpka (Inositol trisphosphate 3'

kinase A)
20 nM

Itpkc (Inositol trisphosphate 3'

kinase C)
19 nM

Augmentation of SOC

responses in lymphocytes
12 nM

Experimental Protocols
Protocol 1: Preparation of a High-Concentration GNF362
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM GNF362 stock solution in DMSO.

Materials:

GNF362 solid powder
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Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Determine the required mass of GNF362:

The molecular weight of GNF362 is 426.4 g/mol .

To prepare a 10 mM stock solution, you will need 4.264 mg of GNF362 per 1 mL of

DMSO.

Calculate the required mass based on your desired final volume.

Weigh the GNF362:

Carefully weigh the calculated amount of GNF362 powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add DMSO:

Add the desired volume of fresh DMSO to the tube containing the GNF362 powder. It is

recommended to use fresh DMSO as moisture can reduce the solubility of GNF362.

Dissolve the compound:

Vortex the solution vigorously until the GNF362 is completely dissolved.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Storage:
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Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Workflow for Preparing GNF362 Stock Solution
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Preparation Dissolution
Storage

Weigh GNF362 Powder Add Anhydrous DMSO
  Transfer to sterile tube

Vortex Vigorously
Optional: Gentle Heating/

Sonication
If needed

Aliquot into smaller volumes

  Once fully dissolved

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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